Pd/Xiang-Phos-catalyzed enantioselective intermolecular carboheterofunctionalization of norbornene and norbornadiene†

Chemical Communications Pub Date: 2020-09-18 DOI: 10.1039/D0CC04996D

Abstract

A highly enantioselective Pd/Xiang-Phos-catalyzed carbohetero-functionalization of norbornene is described, giving a direct access to various chiral norbornane-fused dihydrofurans and dihydro-pyrroles. This synthetic methodology provides the first example of asymmetric carboetherification of norbornene, and also tolerates norbornadiene well.

Graphical abstract: Pd/Xiang-Phos-catalyzed enantioselective intermolecular carboheterofunctionalization of norbornene and norbornadiene
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